Cas no 18206-97-8 (1-Octacosanol,1-acetate)

• Product Name: 1-Octacosanol,1-acetate
• CAS No: 18206-97-8
• MF: C₃₀H₆₀O₂
• MW: 452.796210289001
• CID: 228132
• PubChem ID: 176972
• Update Time: 2025-04-19

1-Octacosanol,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Octacosanol,1-acetate
• octacosyl acetate
• 1-Octacosanol acetate
• n-Octacosyl acetate
• octacosanyl acetate
• 1-Octacosanol, 1-acetate
• SCHEMBL12818093
• 18206-97-8
• HNZKNOLXYOCLIC-UHFFFAOYSA-N
• DTXSID20939520

• Inchi： 1S/C30H60O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-32-30(2)31/h3-29H2,1-2H3
• InChI Key： HNZKNOLXYOCLIC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 452.4596
• Monoisotopic Mass: 452.459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 28
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.858
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.454
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters